Ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
Ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
Brand Name:
Vulcanchem
CAS No.:
325476-16-2
VCID:
VC0379801
InChI:
InChI=1S/C27H24N4O4S/c1-2-35-23(32)17-36-27-29-28-22(31(27)19-11-4-3-5-12-19)15-8-16-30-25(33)20-13-6-9-18-10-7-14-21(24(18)20)26(30)34/h3-7,9-14H,2,8,15-17H2,1H3
SMILES:
CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O
Molecular Formula:
C27H24N4O4S
Molecular Weight:
500.6g/mol
Ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
CAS No.: 325476-16-2
Main Products
VCID: VC0379801
Molecular Formula: C27H24N4O4S
Molecular Weight: 500.6g/mol
CAS No. | 325476-16-2 |
---|---|
Product Name | Ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate |
Molecular Formula | C27H24N4O4S |
Molecular Weight | 500.6g/mol |
IUPAC Name | ethyl 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate |
Standard InChI | InChI=1S/C27H24N4O4S/c1-2-35-23(32)17-36-27-29-28-22(31(27)19-11-4-3-5-12-19)15-8-16-30-25(33)20-13-6-9-18-10-7-14-21(24(18)20)26(30)34/h3-7,9-14H,2,8,15-17H2,1H3 |
Standard InChIKey | XVIXGERSFOTNLH-UHFFFAOYSA-N |
SMILES | CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O |
Canonical SMILES | CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CCCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O |
PubChem Compound | 2877754 |
Last Modified | Nov 11 2021 |
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